Cas no 252004-68-5 (4-Chloro-2,3,6-trifluorobenzyl Alcohol)

• Product Name: 4-Chloro-2,3,6-trifluorobenzyl Alcohol
• CAS No: 252004-68-5
• MF: C₇H₄ClF₃O
• MW: 196.554271697998
• MDL: MFCD03094475
• CID: 1421326
• PubChem ID: 2773841
• Update Time: 2025-04-20

4-Chloro-2,3,6-trifluorobenzyl Alcohol Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-2,3,6-trifluorophenyl)methanol
• AC1MCNJE
• CTK8A2318
• MolPort-001-777-701
• PC8258
• SBB092048
• AG-A-73245
• 4-CHLORO-2,3,6-TRIFLUOROBENZYL ALCOHOL
• SCHEMBL3071540
• CS-0206702
• MFCD03094475
• AKOS025117093
• SB84563
• DTXSID90378740
• 252004-68-5
• 4-Chloro-2,3,6-trifluorobenzyl Alcohol

• MDL： MFCD03094475
• Inchi： 1S/C7H4ClF3O/c8-4-1-5(9)3(2-12)6(10)7(4)11/h1,12H,2H2
• InChI Key： ZHKDUZIFNFQCPE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(CO)=C(C=1F)F)F

Computed Properties

• Exact Mass: 195.9902769g/mol
• Monoisotopic Mass: 195.9902769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

4-Chloro-2,3,6-trifluorobenzyl Alcohol Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols